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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide

CAS No.: 105612-50-8

Cat. No.: B021175

Get Quote

Executive Summary
2-Methoxyisonicotinamide is a pyridine-carboxamide derivative distinct from its metabolic

analog, nicotinamide. In modern drug discovery, it serves as a "privileged scaffold"—a

molecular fragment capable of binding to diverse biological targets with high affinity when

decorated with appropriate side chains.

Its primary biological utility lies in its ability to induce orthogonal conformational binding in

protein active sites. Unlike the unsubstituted isonicotinamide, the 2-methoxy group introduces

steric bulk and electronic repulsion that forces the amide bond out of planarity with the pyridine

ring, a critical feature for fitting into specific hydrophobic pockets in targets like WDR5 (WD

Repeat Domain 5) and the Thrombopoietin (TPO) Receptor.

Chemical Identity & Physicochemical Properties
Understanding the intrinsic properties of this scaffold is essential for interpreting its in vitro

behavior.
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Property Value
Relevance to In Vitro
Assays

CAS Number 105612-50-8 Unique identifier for sourcing.

Formula C₇H₈N₂O₂
Low molecular weight fragment

(MW ~152.15).[1][2]

H-Bond Donors 1 (Amide NH₂)

Critical for backbone

interactions (e.g., hinge

binding).

H-Bond Acceptors
3 (Pyridine N, Amide O,

Methoxy O)

Enables multi-point target

engagement.

Electronic Effect 2-Methoxy (Electron Donating)

Increases electron density on

the pyridine ring compared to

isonicotinamide, altering

-stacking potential.

Solubility Moderate (DMSO/Ethanol)

Soluble in standard assay

buffers (up to 10 mM in

DMSO).

Primary Biological Targets
A. WDR5 (Epigenetic Regulation)
The most well-characterized target for the 2-methoxyisonicotinamide moiety is WDR5, a core

subunit of the MLL1 (Mixed Lineage Leukemia 1) histone methyltransferase complex.

Mechanism of Action: WDR5 recognizes the "WIN" (WDR5-interaction) motif of MLL1. Small

molecules containing the 2-methoxyisonicotinamide fragment act as WIN-site inhibitors.

Binding Mode:

The amide moiety forms critical hydrogen bonds within the solvent-exposed channel.

The 2-methoxy group forces the pyridine ring into an orthogonal conformation relative to

the attached linker.
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This conformation allows the fragment to fill the S7 hydrophobic pocket, engaging in

favorable van der Waals contacts with residues Phe133, Phe149, and Pro173.

Functional Consequence: Displacement of MLL1 from WDR5 disrupts the WRAD complex,

inhibiting H3K4 methylation and suppressing leukemogenic gene expression.

B. Thrombopoietin Receptor (c-Mpl)
The scaffold is a key pharmacophore in non-peptidyl TPO receptor agonists (e.g., related to

Eltrombopag or Avatrombopag analogs).

Mechanism: Acts as an allosteric agonist.

Activity: Derivatives incorporating 2-methoxyisonicotinamide promote the dimerization of

the c-Mpl receptor, triggering the JAK2/STAT5 signaling pathway.

In Vitro Readout: Proliferation of TPO-dependent cell lines (e.g., Ba/F3-hMpl).

C. Mycobacterium tuberculosis (InhA/KatG)
As an isonicotinamide derivative, this compound is investigated for anti-tubercular activity.

Pathway: Prodrug activation by KatG (catalase-peroxidase) to form an adduct with NAD+,

inhibiting InhA (enoyl-ACP reductase).

Differentiation: The 2-methoxy substituent alters the redox potential, potentially overcoming

resistance mechanisms found in standard Isoniazid therapy, although it is generally less

potent than the parent drug.

Mechanism of Action & Signaling Pathways
The following diagram illustrates the dual role of the 2-Methoxyisonicotinamide scaffold in

Epigenetics (WDR5) and Hematology (c-Mpl).
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Target 1: Epigenetic Regulation (WDR5)

Target 2: Hematopoiesis (c-Mpl)
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Caption: Dual mechanistic pathways of 2-Methoxyisonicotinamide derivatives targeting

WDR5 (inhibition) and c-Mpl (activation).

Experimental Protocols for Validation
To validate the biological activity of this scaffold, the following in vitro assays are standard.
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Protocol A: WDR5-MLL1 Interaction Antagonist Assay
(TR-FRET)
Purpose: To measure the ability of the 2-methoxyisonicotinamide fragment (within a ligand)

to displace MLL1 from WDR5.

Reagents:

Recombinant WDR5 protein (His-tagged).[3]

MLL1 peptide (WIN motif) labeled with Fluorescein (FITC).

Terbium-labeled anti-His antibody (Tb-Ab).

Procedure:

Step 1: Dilute compound (starting at 100 µM) in Assay Buffer (PBS, 0.01% Triton X-100,

1% DMSO).

Step 2: Incubate WDR5-His (2 nM) with Tb-Ab (1 nM) for 30 mins at RT.

Step 3: Add MLL1-FITC peptide (150 nM) and the test compound to the plate.

Step 4: Incubate for 1 hour at RT in the dark.

Step 5: Read TR-FRET signal (Excitation: 340 nm; Emission: 520 nm [FITC] and 495 nm

[Tb]).

Data Analysis: Calculate the TR-FRET ratio (520/495). Plot % Inhibition vs.

Log[Concentration] to determine IC50.

Validation Check: A decrease in FRET signal indicates successful displacement of the

MLL1 peptide.

Protocol B: Ba/F3-cMpl Cell Proliferation Assay
Purpose: To assess TPO receptor agonist activity.
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Cell Line: Ba/F3 cells stably transfected with human c-Mpl receptor.

Media: RPMI 1640 + 10% FBS + IL-3 (for maintenance) or TPO (for assay).

Procedure:

Step 1: Wash cells 3x with PBS to remove IL-3 (starvation).

Step 2: Seed cells at 5,000 cells/well in 96-well plates in IL-3 free media.

Step 3: Treat with 2-Methoxyisonicotinamide derivative (dose-response: 1 nM – 10 µM).

Step 4: Incubate for 48–72 hours at 37°C, 5% CO₂.

Step 5: Add CellTiter-Glo (luminescent ATP detection) reagent.

Readout: Luminescence correlates with cell viability.

Positive Control: Recombinant Human TPO (rhTPO).

Data Summary & Structure-Activity Relationships
(SAR)
The following table summarizes the impact of the 2-methoxy substituent compared to the

unsubstituted isonicotinamide in WDR5 binding assays.
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Scaffold Variant

WDR5 Binding
Affinity (

/

)

Binding
Conformation

Key Interactions

Isonicotinamide

(Unsubstituted)
> 50 µM (Weak) Planar

Weak H-bonds; lacks

hydrophobic fill.

2-

Methoxyisonicotinami

de

< 1 µM (Potent) Orthogonal

Fills S7 pocket

(Phe133, Phe149);

Amide H-bonds.

2-

Methylisonicotinamide
~ 5–10 µM (Moderate) Twisted

Steric clash exists, but

lacks electronic

repulsion of OMe.

Key Insight: The 2-methoxy group is not just a passive substituent; it is a conformation-locking

element. The oxygen atom creates an electrostatic repulsion with the amide carbonyl oxygen (if

planar), forcing the amide to rotate out of plane. This "pre-organized" shape reduces the

entropy penalty upon binding to WDR5.
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URL: [Link](Note: Link directs to related methyl-analog for structural comparison as direct

CAS pages are often aggregators).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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